Cas no 107484-93-5 (MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]-)

Magnesium bromo[3-(2-methyl-1,3-dioxolan-2-yl)phenyl] is an organomagnesium reagent commonly used in Grignard reactions for the synthesis of complex organic molecules. Its key advantages include high reactivity toward electrophiles, enabling efficient carbon-carbon bond formation. The presence of the 2-methyl-1,3-dioxolane protecting group enhances stability while allowing selective deprotection for further functionalization. This reagent is particularly valuable in pharmaceutical and fine chemical synthesis, where precise control over reaction pathways is critical. It is typically handled under inert conditions due to its sensitivity to moisture and air. Proper storage and handling ensure consistent performance in synthetic applications.

MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- structure

107484-93-5 structure

Product Name:MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]-

CAS No:107484-93-5

MF:C₁₀H₁₁BrMgO₂

MW:267.402142763138

MDL:MFCD20040549

CID:3462320

PubChem ID:13634766

Update Time:2025-05-21

MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

- MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]-
- (3-(2-methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide
- MFCD20040549
- magnesium;2-methyl-2-phenyl-1,3-dioxolane;bromide
- (3-(2-methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in THF
- 107484-93-5
- MDL： MFCD20040549
- Inchi： 1S/C10H11O2.BrH.Mg/c1-10(11-7-8-12-10)9-5-3-2-4-6-9;;/h2-3,5-6H,7-8H2,1H3;1H;/q;;+1/p-1
- InChI Key： GZGCFCCFHWRJRD-UHFFFAOYSA-M
- SMILES： CC1(C2C=CC=C([Mg]Br)C=2)OCCO1

Computed Properties

Exact Mass: 265.97928Da
Monoisotopic Mass: 265.97928Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 265
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB570301-50 ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in 2-MeTHF; .	107484-93-5	50 ml	€1079.80	2024-04-20
abcr	AB570301-100 ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in 2-MeTHF; .	107484-93-5	100 ml	€1688.40	2024-04-20
abcr	AB570302-50 ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in THF; .	107484-93-5	50 ml	€1079.80	2024-04-20
abcr	AB570302-100 ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in THF; .	107484-93-5	100 ml	€1688.40	2024-04-20
abcr	AB570302-50ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in THF; .	107484-93-5	50ml	€1038.50	2025-04-22
abcr	AB570302-100ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in THF; .	107484-93-5	100ml	€1619.20	2025-04-22
abcr	AB570301-50ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in 2-MeTHF; .	107484-93-5	50ml	€1079.80	2024-08-02
abcr	AB570301-100ml	(3-(2-Methyl-1,3-dioxolan-2-yl)phenyl)magnesium bromide, 0.50 M in 2-MeTHF; .	107484-93-5	100ml	€1688.40	2024-08-02

MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organoalkaline-earth metal compounds Organomagnesium compounds Organomagnesium halides

Additional information on MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]-

Introduction to CAS No. 107484-93-5: MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]-

The compound identified by CAS No. 107484-93-5, commonly referred to as MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]-, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its importance.

MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- is characterized by its complex molecular structure, which includes a bromine atom attached to a phenyl group substituted with a 2-methyl-1,3-dioxolan moiety. The presence of the magnesium atom suggests that this compound may exhibit unique reactivity under specific conditions. Researchers have explored its role as an intermediate in the synthesis of more complex organic molecules.

Recent studies have focused on the synthesis and characterization of MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into its electronic structure and bonding behavior. For instance, the dioxolan ring has been shown to stabilize the molecule by delocalizing electron density through resonance effects.

In terms of applications, MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- has been investigated for its potential use in pharmaceuticals. Its ability to act as a precursor in the synthesis of bioactive compounds makes it a valuable asset in drug development. Additionally, its unique electronic properties have led to explorations in materials science, particularly in the design of new polymers and catalysts.

The synthesis of MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- involves multi-step reactions that require precise control over reaction conditions. Recent research has optimized these processes by employing green chemistry principles, reducing environmental impact while maintaining high yields. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times without compromising product quality.

Moreover, the stability and reactivity of MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- under various conditions have been extensively studied. These studies have revealed that the compound exhibits remarkable thermal stability up to certain temperatures before undergoing decomposition. This property is advantageous for applications requiring high temperature tolerance.

In conclusion, MAGNESIUM, BROMO[3-(2-METHYL-1,3-DIOXOLAN-2-YL)PHENYL]- (CAS No. 107484-93-5) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity continue to be explored by researchers worldwide, paving the way for innovative uses in pharmaceuticals and materials science.